![molecular formula C13H14Cl2N2O B2442118 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide CAS No. 1421584-53-3](/img/structure/B2442118.png)
2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide, also known as DCB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Mechanism of Action
Target of Action
It is known that similar compounds with an indole nucleus bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
Compounds with similar structures have been found to interact with their targets, leading to a variety of biological activities .
Biochemical Pathways
Indole derivatives, which share a similar structure, are known to affect a variety of biological pathways .
Result of Action
Similar compounds have been found to exhibit a range of biological activities .
Action Environment
Such factors can significantly impact the effectiveness of similar compounds .
Advantages and Limitations for Lab Experiments
2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide has a number of advantages for use in lab experiments. It is stable and easy to handle, and it can be easily synthesized in large quantities. However, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide also has some limitations, including its potential toxicity and its limited solubility in water.
Future Directions
There are many potential future directions for research on 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide. One area of interest is the development of new drugs based on 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide, particularly for the treatment of cancer and neurological disorders. Another area of interest is the study of the mechanism of action of 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide, which could lead to a better understanding of its effects on cellular processes. Finally, further research is needed to explore the potential applications of 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide in other areas, such as agriculture and environmental science.
Conclusion
In conclusion, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide is a promising compound with a wide range of potential applications in scientific research. Its synthesis method is well-established, and it has been shown to have antibacterial, antiviral, and anticancer properties, as well as neuroprotective effects. Despite its potential advantages, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide also has some limitations, and further research is needed to fully understand its mechanism of action and explore its potential applications in other areas.
Synthesis Methods
2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide can be synthesized through a multistep process that involves the reaction of 2,5-dichlorobenzoic acid with N,N-dimethylpropargylamine in the presence of a coupling reagent. The resulting intermediate is then treated with thionyl chloride to form the final product, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide.
Scientific Research Applications
2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide has been studied extensively for its potential applications in various areas of scientific research. It has been found to have antibacterial, antiviral, and anticancer properties, making it a promising candidate for the development of new drugs. In addition, 2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide has been shown to be effective in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
2,5-dichloro-N-[4-(dimethylamino)but-2-ynyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2N2O/c1-17(2)8-4-3-7-16-13(18)11-9-10(14)5-6-12(11)15/h5-6,9H,7-8H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCBSNTMQIYQAKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC#CCNC(=O)C1=C(C=CC(=C1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-dichloro-N-(4-(dimethylamino)but-2-yn-1-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.